Cas no 2229081-78-9 (1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanol)
1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanol
- EN300-1739122
- 2229081-78-9
- [1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]methanol
-
- Inchi: 1S/C8H12N2O/c1-10-6-9-4-7(10)8(5-11)2-3-8/h4,6,11H,2-3,5H2,1H3
- InChI Key: DAYULGDIXTVNNJ-UHFFFAOYSA-N
- SMILES: OCC1(C2=CN=CN2C)CC1
Computed Properties
- Exact Mass: 152.094963011g/mol
- Monoisotopic Mass: 152.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 38Ų
1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1739122-0.05g |
[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]methanol |
2229081-78-9 | 0.05g |
$1212.0 | 2023-09-20 | ||
| Enamine | EN300-1739122-0.1g |
[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]methanol |
2229081-78-9 | 0.1g |
$1269.0 | 2023-09-20 | ||
| Enamine | EN300-1739122-0.25g |
[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]methanol |
2229081-78-9 | 0.25g |
$1328.0 | 2023-09-20 | ||
| Enamine | EN300-1739122-0.5g |
[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]methanol |
2229081-78-9 | 0.5g |
$1385.0 | 2023-09-20 | ||
| Enamine | EN300-1739122-1.0g |
[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]methanol |
2229081-78-9 | 1g |
$1442.0 | 2023-06-03 | ||
| Enamine | EN300-1739122-2.5g |
[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]methanol |
2229081-78-9 | 2.5g |
$2828.0 | 2023-09-20 | ||
| Enamine | EN300-1739122-5.0g |
[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]methanol |
2229081-78-9 | 5g |
$4184.0 | 2023-06-03 | ||
| Enamine | EN300-1739122-10.0g |
[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]methanol |
2229081-78-9 | 10g |
$6205.0 | 2023-06-03 | ||
| Enamine | EN300-1739122-1g |
[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]methanol |
2229081-78-9 | 1g |
$1442.0 | 2023-09-20 | ||
| Enamine | EN300-1739122-5g |
[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]methanol |
2229081-78-9 | 5g |
$4184.0 | 2023-09-20 |
1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanol Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Danlei Xiang Nanoscale, 2021,13, 5497-5506
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanol
Introduction to 1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanol (CAS No. 2229081-78-9)
1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanol, with the CAS number 2229081-78-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring and an imidazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.
The chemical structure of 1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanol consists of a cyclopropyl ring attached to a methanol group, with a 1-methylimidazole substituent. The cyclopropyl ring, known for its high strain energy, can influence the compound's reactivity and stability. The imidazole moiety, on the other hand, is a versatile functional group that is commonly found in various biologically active molecules, including histamine receptors and metal-binding sites in enzymes.
Recent studies have explored the potential of 1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanol in various biological contexts. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme in the biosynthesis of cholesterol, suggesting its potential as a therapeutic agent for hypercholesterolemia.
In addition to its enzymatic inhibition properties, 1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanol has also been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound can effectively reduce inflammation in cellular models by modulating the expression of pro-inflammatory cytokines. This finding opens up new possibilities for its use in treating inflammatory diseases such as arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanol have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and low toxicity in preclinical studies, making it an attractive candidate for further development.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanol in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and suggest that this compound may have a bright future in pharmaceutical applications.
In conclusion, 1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanol (CAS No. 2229081-78-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, it is likely that this compound will play a significant role in the development of novel treatments for various diseases.
2229081-78-9 (1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)